Cas no 25667-42-9 (Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene))

• Product Name: Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene)
• CAS No: 25667-42-9
• MF: C₁₂H₈Cl₄N₂
• MW: 322.017318725586
• CID: 257428
• Update Time: 2026-05-14

Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene)
• 4,4'-Sulfonyldiphenol polymer, sru
• P 203
• Poly(oxy-p-phenylsulfonyl-p-phenylene)
• Polyether sulfone
• Polyether sulphone
• 4,4’-Sulfonyldiphenolpolymer,sru
• POLY(ETHER SULFONE)
• POLY(P-PHENYLENE ETHER-SULFONE)
• POLY(P-PHENYLENE ETHER-SULPHONE)
• POLY(1,4-PHENYLENE ETHER-SULFONE)
• p203

• SMILES： O([*])C1C=CC(S(C2C=CC([*])=CC=2)(=O)=O)=CC=1 |$;*;;;;;;;;;;*;;;;;;$|

Computed Properties

• Exact Mass: 232.01944

Experimental Properties

• Color/Form: Light brown pelleted
• Density: 1.37 g/mL at 25 °C(lit.)
• Solubility: aniline, dimethylacetamide and pyridine: soluble
• PSA: 43.37
• Solubility: Soluble in aniline, dimethylacetamide and pyridine

Poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：TR4735000
• Hazardous Material Identification：